N-[1-(2,4-dichlorophenyl)ethyl]-2,1,3-benzoxadiazole-4-sulfonamide

• IUPAC Name: N-[1-(2,4-dichlorophenyl)ethyl]-2,1,3-benzoxadiazole-4-sulfonamide
• InChI: InChI=1S/C14H11Cl2N3O3S/c1-8(10-6-5-9(15)7-11(10)16)19-23(20,21)13-4-2-3-12-14(13)18-22-17-12/h2-8,19H,1H3
• InChI Key: XKNIFMBJXGWIAM-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=C(C=C(C=C1)Cl)Cl)NS(=O)(=O)C2=CC=CC3=NON=C32
• Molecular Formula: C14H11Cl2N3O3S
• Molecular Weight: 372.2 g/mol

Description

N-[1-(2,4-dichlorophenyl)ethyl]-2,1,3-benzoxadiazole-4-sulfonamide, commonly known as DBDS, is a chemical compound that has been widely studied for its potential applications in scientific research. DBDS is a sulfonamide derivative that has been found to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in many different fields.

Mechanism of Action

The mechanism of action of DBDS is not fully understood, but it is believed to involve the binding of the molecule to specific proteins or enzymes in the body. This binding can result in a variety of effects, including the inhibition of enzyme activity and the modulation of signaling pathways.
Biochemical and Physiological Effects:
DBDS has been found to have a variety of biochemical and physiological effects, including the inhibition of proteasome activity, the modulation of calcium signaling, and the induction of apoptosis in cancer cells. DBDS has also been found to have anti-inflammatory and antioxidant properties, making it a potentially valuable tool for the treatment of a variety of diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of DBDS for lab experiments is its fluorescent properties, which make it a valuable tool for imaging biological structures and processes. DBDS is also relatively easy to synthesize and has a long shelf life, making it a convenient reagent for many different experiments. However, DBDS can be toxic at high concentrations, and its effects can be difficult to interpret in some experimental systems.

Future Directions

There are many potential future directions for research on DBDS. One area of interest is in the development of new fluorescent probes based on the DBDS structure, which could be used for a variety of imaging applications. Another potential direction is in the development of new drugs based on the DBDS scaffold, which could be used for the treatment of a variety of diseases. Finally, further studies are needed to fully understand the mechanism of action of DBDS and its effects on different biological systems.

Scientific Research Applications

DBDS has been studied extensively for its potential applications in scientific research. One of the main areas of interest has been in the field of fluorescence microscopy, where DBDS has been used as a fluorescent probe for imaging biological structures and processes. DBDS has also been studied for its potential applications in drug discovery, as it has been found to inhibit the activity of certain enzymes that are involved in disease processes.